1-Butoxy-4-chlorobutane
Description
1-Butoxy-4-chlorobutane (C₈H₁₇ClO) is an ether-containing haloalkane with a butoxy group (-O-C₄H₉) at position 1 and a chlorine atom at position 4 of a butane backbone. It is likely synthesized via nucleophilic substitution or etherification reactions, similar to methods used for compounds like 1-chloro-4-methoxybutane . The butoxy group enhances lipophilicity, making it less polar and more soluble in organic solvents compared to shorter-chain analogs.
Properties
CAS No. |
4161-25-5 |
|---|---|
Molecular Formula |
C8H17ClO |
Molecular Weight |
164.67 g/mol |
IUPAC Name |
1-butoxy-4-chlorobutane |
InChI |
InChI=1S/C8H17ClO/c1-2-3-7-10-8-5-4-6-9/h2-8H2,1H3 |
InChI Key |
IJEMZYKPFZPVAV-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOCCCCCl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Properties
The table below compares key molecular parameters of 1-butoxy-4-chlorobutane with structurally related compounds:
Key Observations :
- Molecular Weight : The butoxy derivative has the highest molecular weight due to its extended alkyl chain, followed by the bromo-chloro analog (C₄H₈BrCl).
- Substituent Effects : The butoxy group increases steric hindrance and reduces polarity compared to smaller substituents like methoxy or allyloxy.
Physical Properties and Solubility
- Boiling Points :
- Solubility: Methoxy and allyloxy derivatives exhibit moderate solubility in polar solvents like methanol, whereas the butoxy analog is more lipophilic and preferentially dissolves in nonpolar solvents (e.g., hexane) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
